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Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicological properties of glyphosate, the

world's most widely used herbicide, and N-Nitrosoglyphosate, a common impurity found in

technical-grade glyphosate formulations. This document synthesizes available experimental

data to offer an objective comparison for research and risk assessment purposes.

Comparative Toxicity Data
The following table summarizes the available quantitative toxicological data for glyphosate and

N-Nitrosoglyphosate. A significant data gap exists for the acute and chronic toxicity of N-

Nitrosoglyphosate in publicly available literature, likely due to its status as a contaminant rather

than a primary product.
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Toxicological Endpoint Glyphosate N-Nitrosoglyphosate

Acute Oral Toxicity (LD50) 5,600 mg/kg (rat)[1]
Harmful if swallowed (No

quantitative LD50 available)

>10,000 mg/kg (mouse)[2][3]

3,530 mg/kg (goat)[2]

Acute Dermal Toxicity (LD50) >2,000 mg/kg (rabbit)[2] Not classified

>5,000 mg/kg (rat)[1]

Acute Inhalation Toxicity

(LC50)
>4.43 mg/L (rat, 4-hour)[4] Not classified

Skin Corrosion/Irritation Not irritating[1] Causes skin irritation

Serious Eye Damage/Irritation
Moderately to severely

irritating[1]
Causes serious eye damage

No Observed Adverse Effect

Level (NOAEL)

100 mg/kg/day (2-year, rat,

chronic)[1]
Data not available

300 mg/kg/day (90-day, rat,

short-term)[1]

175-293 mg/kg/day (rat &

rabbit, reproductive)[2]

Carcinogenicity Classification

(IARC)

Group 2A: Probably

carcinogenic to humans[4][5]

Not individually classified;

belongs to the nitrosamine

group, many of which are

potent carcinogens.

Regulatory Limit in Glyphosate Not applicable ≤ 1 ppm[4]

Genotoxicity and Carcinogenicity
Glyphosate: The International Agency for Research on Cancer (IARC) has classified

glyphosate as "probably carcinogenic to humans" (Group 2A).[4][5] This classification is based

on limited evidence of carcinogenicity in humans for non-Hodgkin lymphoma and sufficient

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://academic.oup.com/jnci/article/115/4/394/6984725
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://www.researchgate.net/figure/a-b-The-effect-of-glyphosate-on-oxidative-stress-markers-TBARS-and-LPO-in-control_fig2_366196425
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://academic.oup.com/jnci/article/115/4/394/6984725
https://en.wikipedia.org/wiki/Glyphosate
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://academic.oup.com/jnci/article/115/4/394/6984725
https://pmc.ncbi.nlm.nih.gov/articles/PMC8180907/
https://en.wikipedia.org/wiki/Glyphosate
https://www.americanpharmaceuticalreview.com/Featured-Articles/561484-Nitrosamines-in-Pharmaceuticals-Toxicity-Risk-Analysis-Chemistry-and-Test-Methods/
https://en.wikipedia.org/wiki/Glyphosate
https://en.wikipedia.org/wiki/Glyphosate
https://www.americanpharmaceuticalreview.com/Featured-Articles/561484-Nitrosamines-in-Pharmaceuticals-Toxicity-Risk-Analysis-Chemistry-and-Test-Methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


evidence of carcinogenicity in experimental animals.[5] There is also strong evidence that

glyphosate can induce genotoxicity.[5] However, other regulatory bodies, such as the U.S.

Environmental Protection Agency (EPA), have concluded that glyphosate is "not likely to be

carcinogenic to humans".[4]

N-Nitrosoglyphosate: N-Nitrosoglyphosate belongs to the class of N-nitroso compounds, which

are known to be potent genotoxic carcinogens. While N-Nitrosoglyphosate itself has not been

individually classified by IARC, it is considered a toxicologically relevant impurity in glyphosate

formulations due to its chemical nature.[4] The genotoxicity of nitrosamines is attributed to their

ability to form DNA adducts, leading to mutations.

Signaling Pathways
The toxicological effects of glyphosate and N-Nitrosoglyphosate can be attributed to their

interference with distinct cellular signaling pathways.

Glyphosate and Oxidative Stress
Glyphosate exposure has been linked to the induction of oxidative stress, a condition

characterized by an imbalance between the production of reactive oxygen species (ROS) and

the cell's ability to detoxify these reactive products. This can lead to cellular damage and has

been suggested as a potential mechanism for glyphosate's toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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